Cas no 338401-19-7 ((E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine)

• Product Name: (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine
• CAS No: 338401-19-7
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5025452
• Update Time: 2025-11-01

(E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-{1-[2-(4-fluorophenyl)cyclopropyl]ethylidene}hydroxylamine
• (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine

• Inchi： 1S/C11H12FNO/c1-7(13-14)10-6-11(10)8-2-4-9(12)5-3-8/h2-5,10-11,14H,6H2,1H3/b13-7+
• InChI Key： LZZVLKBPGRAIAO-NTUHNPAUSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1/C(/C)=N/O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.2
• Topological Polar Surface Area: 32.6

Additional information on (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine

Comprehensive Overview of (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine (CAS No. 338401-19-7)

The compound (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine (CAS No. 338401-19-7) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 4-fluorophenyl group attached to a cyclopropyl ring and an ethylidene hydroxylamine moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in CAS No. 338401-19-7 is its role in addressing modern healthcare challenges. For instance, the fluorophenyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, a critical factor in the design of next-generation therapeutics. This aligns with current trends in precision medicine, where researchers are actively searching for compounds that can improve drug efficacy while minimizing side effects. The cyclopropyl ring, on the other hand, is often used to constrain molecular conformations, thereby increasing selectivity toward biological targets.

In addition to its pharmaceutical potential, (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine has also been explored in agrochemical research. The presence of the hydroxylamine functional group makes it a candidate for developing novel crop protection agents. With the global push toward sustainable agriculture, there is a rising demand for environmentally friendly pesticides and herbicides. This compound's ability to interact with specific plant enzymes could pave the way for greener alternatives to traditional agrochemicals.

From a synthetic chemistry perspective, the preparation of CAS No. 338401-19-7 involves sophisticated techniques such as asymmetric cyclopropanation and imine formation. These methods are frequently discussed in academic and industrial settings, as they are essential for creating structurally complex molecules. The compound's synthesis is often cited in research papers focusing on stereoselective reactions, a hot topic in organic chemistry due to its implications for drug development and material science.

Another area where (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine shows promise is in the field of chemical biology. Scientists are increasingly using small molecules like this to probe biological systems and uncover new pathways for disease intervention. For example, its ethylidene hydroxylamine group can act as a chelating agent, enabling the study of metal ion-dependent enzymatic processes. This is particularly relevant in neurodegenerative diseases, where metal dyshomeostasis plays a significant role.

The commercial availability of CAS No. 338401-19-7 has also made it a popular choice for high-throughput screening (HTS) campaigns. Pharmaceutical companies and academic labs utilize HTS to identify lead compounds for various therapeutic areas, including oncology and infectious diseases. The compound's structural features make it a versatile scaffold for generating diverse chemical libraries, which are indispensable in modern drug discovery pipelines.

Environmental considerations are another reason why (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine is under the spotlight. Regulatory agencies worldwide are tightening restrictions on persistent organic pollutants (POPs), prompting the search for degradable alternatives. The fluorophenyl and hydroxylamine groups in this compound are being evaluated for their biodegradability, offering a potential advantage over traditional halogenated compounds.

In summary, (E)-N-{1-[2-(4-Fluorophenyl)cyclopropyl]ethylidene}hydroxylamine (CAS No. 338401-19-7) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and chemical biology. Its unique structural attributes, combined with the growing demand for innovative solutions in healthcare and agriculture, position it as a molecule of significant interest. As research continues to uncover its full potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and industry today.